Cas no 97664-54-5 (Hexanal, 6-(4-phenylbutoxy)-)

• Product Name: Hexanal, 6-(4-phenylbutoxy)-
• CAS No: 97664-54-5
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 1989100
• PubChem ID: 11368662
• Update Time: 2025-04-21

Hexanal, 6-(4-phenylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 6-(4-phenylbutoxy)-
• 6-(4-phenylbutoxy)Hexanal
• 97664-54-5
• SCHEMBL5383710
• DB-080471
• REAWJYMPCIAHCN-UHFFFAOYSA-N

• Inchi： 1S/C16H24O2/c17-13-7-1-2-8-14-18-15-9-6-12-16-10-4-3-5-11-16/h3-5,10-11,13H,1-2,6-9,12,14-15H2
• InChI Key： REAWJYMPCIAHCN-UHFFFAOYSA-N
• SMILES： O(CCCCCC=O)CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.177630004Da
• Monoisotopic Mass: 248.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų